Cas no 1356111-05-1 (5-(3-(Trifluoromethyl)phenyl)nicotinamide)

• Product Name: 5-(3-(Trifluoromethyl)phenyl)nicotinamide
• CAS No: 1356111-05-1
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 1033676
• PubChem ID: 71303481
• Update Time: 2025-10-17

5-(3-(Trifluoromethyl)phenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Trifluoromethyl)phenyl)nicotinamide
• 5-(3-(Trifluoromethyl)phenyl)nicotimide
• 5-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• 1356111-05-1
• DTXSID40744956
• A1-70031

• Inchi： 1S/C13H9F3N2O/c14-13(15,16)11-3-1-2-8(5-11)9-4-10(12(17)19)7-18-6-9/h1-7H,(H2,17,19)
• InChI Key： XYGFYPVSUGXLAN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=C(C(N)=O)C=1)(F)F

Computed Properties

• Exact Mass: 266.06669740g/mol
• Monoisotopic Mass: 266.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-(Trifluoromethyl)phenyl)nicotinamide

Introduction to 5-(3-(Trifluoromethyl)phenyl)nicotinamide (CAS No: 1356111-05-1)

5-(3-(Trifluoromethyl)phenyl)nicotinamide, identified by the Chemical Abstracts Service Number (CAS No) 1356111-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of nicotinamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a subject of extensive research and development.

The molecular structure of 5-(3-(Trifluoromethyl)phenyl)nicotinamide consists of a nicotinamide core linked to a phenyl ring substituted with a trifluoromethyl group. This structural arrangement imparts unique electronic and steric properties to the compound, which are crucial for its interaction with biological targets. The trifluoromethyl group, in particular, is known to modulate the lipophilicity and metabolic stability of molecules, thereby influencing their pharmacokinetic profiles.

In recent years, there has been a surge in research focused on nicotinamide derivatives due to their potential role in modulating various biological pathways. Nicotinamide, also known as Niacinamide, is a water-soluble form of vitamin B3 and has been widely studied for its anti-inflammatory, antioxidant, and skin-brightening properties. The introduction of substituents such as the trifluoromethyl group into the nicotinamide scaffold has led to the discovery of novel compounds with enhanced biological activity.

5-(3-(Trifluoromethyl)phenyl)nicotinamide has been investigated for its potential therapeutic effects in several areas. One of the most promising applications is in the field of oncology. Studies have shown that this compound exhibits inhibitory effects on certain enzymes involved in cancer cell proliferation and survival. The trifluoromethyl group plays a critical role in enhancing the binding affinity of the compound to its target enzymes, thereby improving its efficacy.

5-(3-(Trifluoromethyl)phenyl)nicotinamide may have neuroprotective properties. Nicotinamide derivatives have been shown to protect against neurodegenerative diseases by mitigating oxidative stress and inflammation in neural cells. The presence of the trifluoromethyl group may further enhance these protective effects by improving the compound's ability to cross the blood-brain barrier. 5-(3-(Trifluoromethyl)phenyl)nicotinamide has also been explored for its potential anti-inflammatory and anti-microbial properties. Studies have demonstrated that this compound can inhibit the activity of inflammatory cytokines and enzymes, making it a promising candidate for treating chronic inflammatory diseases. Additionally, its ability to disrupt microbial cell membranes suggests its potential use in developing novel antimicrobial agents. 5-(3-(Trifluoromethyl)phenyl)nicotinamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's purity and structural integrity. 5-(3-(Trifluoromethyl)phenyl)nicotinamide have been thoroughly evaluated in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and moderate metabolic stability. The trifluoromethyl group contributes to its lipophilicity, which facilitates its absorption and distribution throughout the body. However, it also undergoes rapid metabolism, necessitating further optimization to improve its half-life and therapeutic efficacy. 5-(3-(Trifluoromethyl)phenyl)nicotinamide is expected to focus on identifying new therapeutic applications and optimizing its pharmacokinetic profile. Advances in computational chemistry and molecular modeling may aid in designing analogs with improved properties. Additionally, clinical trials are planned to evaluate its safety and efficacy in human patients suffering from various diseases. 5-(3-(Trifluoromethyl)phenyl)nicotinamide(CAS No: 1356111-05-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, particularly the presence of a trifluoromethyl group, contribute to its diverse biological activities. Ongoing research aims to harness these properties for developing novel therapeutic agents that can address unmet medical needs.